3-(3,5-Difluoro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
Overview
Description
Synthesis Analysis
Tertiary butyl esters can be synthesized using flow microreactor systems . This method allows for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds . The resultant flow process is more efficient, versatile, and sustainable compared to the batch .Chemical Reactions Analysis
Tertiary butyl esters are known to be involved in a variety of chemical reactions. For instance, they can be used in the synthesis of model N-substituted oligoglycines (peptoids) containing an N-linked lactoside side-chain .Scientific Research Applications
Chemical Transformations
The tert-butyl group is often used in chemical transformations due to its unique reactivity pattern . It can participate in a variety of reactions, providing a means to modify the structure of organic compounds .
Biosynthetic Pathways
Compounds with the tert-butyl group can play a role in biosynthetic pathways . These are the series of chemical reactions that occur within a cell to produce complex organic molecules from simpler ones .
Biodegradation Pathways
Similarly, the tert-butyl group can be involved in biodegradation pathways . These are the processes by which organic substances are broken down into simpler compounds by living organisms .
Biocatalytic Processes
The tert-butyl group can also be used in biocatalytic processes . Biocatalysis is a process that uses natural catalysts, such as protein enzymes, to conduct chemical reactions .
Organic Synthesis
Tertiary butyl esters, like the one in your compound, find large applications in synthetic organic chemistry . They can be introduced directly into a variety of organic compounds, providing a straightforward method for the synthesis of complex molecules .
Mechanism of Action
Target of Action
It is known that tertiary butyl esters find large applications in synthetic organic chemistry .
Mode of Action
The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarising characteristic applications . This suggests that the compound may interact with its targets through the tert-butyl group.
Biochemical Pathways
The tert-butyl group’s unique reactivity pattern is known to have implications in biosynthetic and biodegradation pathways .
Result of Action
The compound’s synthesis has been achieved with a good yield and selectivity , suggesting that it may have potential applications in synthetic organic chemistry.
Action Environment
The synthesis of similar compounds has been developed using flow microreactor systems , suggesting that the reaction environment can significantly impact the compound’s synthesis and possibly its action.
properties
IUPAC Name |
tert-butyl 3-(3,5-difluorophenyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20F2N2O2/c1-15(2,3)21-14(20)19-5-4-18-13(9-19)10-6-11(16)8-12(17)7-10/h6-8,13,18H,4-5,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMCOHINFZQLKMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCNC(C1)C2=CC(=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-(3,5-difluorophenyl)piperazine-1-carboxylate | |
CAS RN |
886768-90-7 |
Source
|
| Record name | tert-butyl 3-(3,5-difluorophenyl)piperazine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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